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Abstract
Ethyl 6-oxohexanoate, a bifunctional organic molecule featuring both an ester and an

aldehyde group, serves as a versatile intermediate in organic synthesis. This technical guide

provides a comprehensive overview of its chemical properties, a historical perspective on its

synthesis, detailed experimental protocols for its preparation, and its applications, particularly in

the realm of pharmaceutical development. Quantitative data are presented in structured tables

for clarity, and key synthetic pathways are illustrated with diagrams.

Introduction
Ethyl 6-oxohexanoate, also known as adipic acid semialdehyde ethyl ester or ethyl 5-

formylpentanoate, is a valuable building block in organic chemistry. Its dual functionality allows

for a wide range of chemical transformations, making it an important precursor for the synthesis

of various heterocyclic compounds, polymers, and biologically active molecules. This guide

aims to be a thorough resource for researchers and professionals working with this compound.

Physicochemical and Spectroscopic Data
A summary of the key physical, chemical, and spectroscopic properties of Ethyl 6-
oxohexanoate is provided below. This data is essential for its identification, purification, and
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use in chemical reactions.

Table 1: Physicochemical Properties of Ethyl 6-
oxohexanoate

Property Value Reference

Molecular Formula C₈H₁₄O₃ [1]

Molecular Weight 158.19 g/mol [1]

CAS Number 27983-42-2 [1]

Appearance Liquid [2]

Boiling Point 127-128 °C at 12 mmHg [2]

Density 0.985 g/mL at 25 °C [2]

Refractive Index (n20/D) 1.437 [2]

InChIKey
UWNBKRSENSOXKX-

UHFFFAOYSA-N
[1]

SMILES CCOC(=O)CCCCC=O [1]

Table 2: Spectroscopic Data of Ethyl 6-oxohexanoate
Spectrum Type Key Peaks/Shifts Reference

¹³C NMR Spectra Available [1]

GC-MS Spectra Available [1]

IR (Vapor Phase) Spectra Available [1]

Historical Perspective and Synthesis
While a definitive "discovery" of Ethyl 6-oxohexanoate in a singular event is not clearly

documented in readily available literature, its synthesis is rooted in the broader development of

methods for the preparation of ω-oxoesters. The preparation of this class of compounds has
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evolved, with various synthetic strategies being reported over time. The following sections

detail some of the key synthetic routes that have been employed.

From Adipic Acid Derivatives
A common and logical starting point for the synthesis of Ethyl 6-oxohexanoate is adipic acid, a

readily available dicarboxylic acid. The challenge lies in the selective functionalization of one of

the two carboxylic acid groups.

One of the most straightforward conceptual pathways involves the monoesterification of adipic

acid to form monoethyl adipate, followed by the selective reduction of the remaining carboxylic

acid to an aldehyde.

Workflow for Synthesis from Adipic Acid

Adipic Acid Monoethyl Adipate

Esterification
(Ethanol, Acid Catalyst)

Adipic Acid Monoester Chloride

Chlorination
(e.g., SOCl₂)

Ethyl 6-oxohexanoate
Reduction

Ethyl 6-hydroxyhexanoate Ethyl 6-oxohexanoate

Oxidation
(e.g., PCC, Swern)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b105480#ethyl-6-oxohexanoate-discovery-and-history]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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